4-ethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-ethoxy-N-[2-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C20H23NO4/c1-2-23-16-11-9-15(10-12-16)20(22)21-18-7-3-4-8-19(18)25-14-17-6-5-13-24-17/h3-4,7-12,17H,2,5-6,13-14H2,1H3,(H,21,22)
• InChI Key: GDAAOKSHWJQJKV-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OCC3CCCO3

Description

4-ethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is a chemical compound used in scientific research. It is also known as EFTB and belongs to the class of benzamide derivatives. EFTB has been found to have potential applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of EFTB is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. EFTB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of inflammatory mediators. It has also been shown to modulate the activity of certain receptors in the brain, leading to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
EFTB has been found to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. EFTB has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, EFTB has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EFTB in lab experiments is its potential use in the development of new drugs for the treatment of various diseases. EFTB has been shown to exhibit several pharmacological properties, making it a promising candidate for drug discovery. However, one of the limitations of using EFTB in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on EFTB. One potential direction is the development of new drugs based on the structure of EFTB. Another direction is the investigation of the molecular mechanisms underlying the pharmacological effects of EFTB. Additionally, further studies are needed to evaluate the safety and efficacy of EFTB in humans.

Synthesis Methods

The synthesis of EFTB involves the reaction of 4-ethoxybenzoic acid with 2-(tetrahydro-2-furanylmethoxy)aniline in the presence of a coupling agent. The reaction is carried out under controlled conditions to obtain a high yield of the desired product.

Scientific Research Applications

EFTB has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. EFTB has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.